6-({4-[(4-methylpiperazin-1-yl)carbonyl]piperidin-1-yl}sulfonyl)-3-propyl-1,3-benzothiazol-2(3H)-one

• IUPAC Name: N-butan-2-yl-3-[1-[2-(2-methoxyethylamino)-2-oxoethyl]sulfanyl-5-oxo-[1,2,4]triazolo[4,3-a]quinazolin-4-yl]propanamide
• InChI: InChI=1S/C21H28N6O4S/c1-4-14(2)23-17(28)9-11-26-19(30)15-7-5-6-8-16(15)27-20(26)24-25-21(27)32-13-18(29)22-10-12-31-3/h5-8,14H,4,9-13H2,1-3H3,(H,22,29)(H,23,28)
• InChI Key: ZEGOIJBXOXIMDL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)CCN1C(=O)C2=CC=CC=C2N3C1=NN=C3SCC(=O)NCCOC
• Molecular Formula: C21H28N6O4S
• Molecular Weight: 460.6 g/mol
• CAS No.: 1112407-18-7

Description

6-({4-[(4-methylpiperazin-1-yl)carbonyl]piperidin-1-yl}sulfonyl)-3-propyl-1,3-benzothiazol-2(3H)-one is a useful research compound. Its molecular formula is C21H28N6O4S and its molecular weight is 460.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research has focused on synthesizing and characterizing compounds with similar structures, demonstrating the compound's role in developing new chemical entities. These synthesized compounds are structurally elucidated using spectral data analysis techniques such as IR, 1H-NMR, and EI-MS, highlighting the chemical's relevance in exploring novel chemical spaces and understanding their structural properties (Aziz‐ur‐Rehman et al., 2017).

Antimicrobial Activity

Several studies have evaluated the antimicrobial properties of compounds containing similar functional groups, showcasing their potential in developing new antibacterial and antifungal agents. These compounds have been tested against various bacterial and fungal strains, revealing valuable insights into their bioactivity and potential therapeutic applications (N. Patel & S. N. Agravat, 2007).

Enzyme Inhibition

Compounds with similar structural motifs have been investigated for their ability to inhibit specific enzymes, such as carbonic anhydrases. These studies provide a foundation for understanding the compound's potential in targeting enzyme-mediated pathways, offering insights into their application in designing enzyme inhibitors with therapeutic significance (A. Alafeefy et al., 2015).

Antimicrobial Studies Against Pathogens

Research into compounds featuring the piperazine and sulfonamide groups has demonstrated significant antimicrobial activities against pathogens affecting agricultural crops, underscoring their potential in agricultural applications and the development of plant protection agents (K. Vinaya et al., 2009).